2-Propenoic acid, 2-methyl-, monoester with 1,2-propanediol, polymer with ethyl 2-propenoate and 2-p 2-Propenoic acid, 2-methyl-, monoester with 1,2-propanediol, polymer with ethyl 2-propenoate and 2-p Arginine is an essential amino acid in juvenile humans, Arginine is a complex amino acid, often found at active site in proteins and enzymes due to its amine-containing side chain. Arginine may prevent or treat heart and circulatory diseases, combat fatigue, and stimulate the immune system. It also boosts production of nitric oxide, relaxing blood vessels, and treating angina and other cardiovascular problems. Arginine is also an important intermediate in the urea cycle and in detoxification of nitrogenous wastes. (NCI04)
L-Arginine, also known as L-arg, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. L-Arginine is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. L-Arginine exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). L-Arginine has been found throughout most human tissues, and has also been detected in most biofluids, including feces, cerebrospinal fluid, urine, and saliva. Within the cell, L-arginine is primarily located in the cytoplasm, mitochondria and myelin sheath. L-Arginine exists in all eukaryotes, ranging from yeast to humans. L-Arginine participates in a number of enzymatic reactions. In particular, Glycine and L-arginine can be converted into guanidoacetic acid and orotidylic acid through its interaction with the enzyme glycine amidinotransferase, mitochondrial. Furthermore, Fumaric acid and L-arginine can be biosynthesized from argininosuccinic acid; which is mediated by the enzyme argininosuccinate lyase. Furthermore, L-Arginine can be converted into ornithine and urea through its interaction with the enzyme arginase-1. Finally, Fumaric acid and L-arginine can be biosynthesized from argininosuccinic acid; which is catalyzed by the enzyme argininosuccinate lyase. In humans, L-arginine is involved in the aspartate metabolism pathway, the arginine and proline metabolism pathway, the transcription/translation pathway, and the glycine and serine metabolism pathway. L-Arginine is also involved in several metabolic disorders, some of which include the hypoacetylaspartia pathway, dimethylglycine dehydrogenase deficiency, the hyperglycinemia, non-ketotic pathway, and the prolinemia type II pathway. Outside of the human body, L-arginine can be found in a number of food items such as avocado, black-eyed pea, squashberry, and chinese water chestnut. This makes L-arginine a potential biomarker for the consumption of these food products. L-Arginine is a potentially toxic compound. L-Arginine has been found to be associated with several diseases known as heart failure, myopathy, lactic acidosis, and sideroblastic anemia 1, and hyperlysinuria; l-arginine has also been linked to several inborn metabolic disorders including propionic acidemia and cystinuria.
L-arginine is an L-alpha-amino acid that is the L-isomer of arginine. It has a role as a nutraceutical, a biomarker, a micronutrient, an Escherichia coli metabolite and a mouse metabolite. It is a glutamine family amino acid, a proteinogenic amino acid, an arginine and a L-alpha-amino acid. It is a conjugate base of a L-argininium(1+). It is a conjugate acid of a L-argininate. It is an enantiomer of a D-arginine.
Brand Name: Vulcanchem
CAS No.: 104352-01-4
VCID: VC0018596
InChI: InChI=1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m0/s1
SMILES: C(CC(C(=O)[O-])N)C[NH+]=C(N)N
Molecular Formula: C6H14N4O2
Molecular Weight: 174.2 g/mol

2-Propenoic acid, 2-methyl-, monoester with 1,2-propanediol, polymer with ethyl 2-propenoate and 2-p

CAS No.: 104352-01-4

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VCID: VC0018596

Molecular Formula: C6H14N4O2

Molecular Weight: 174.2 g/mol

2-Propenoic acid, 2-methyl-, monoester with 1,2-propanediol, polymer with ethyl 2-propenoate and 2-p - 104352-01-4

CAS No. 104352-01-4
Product Name 2-Propenoic acid, 2-methyl-, monoester with 1,2-propanediol, polymer with ethyl 2-propenoate and 2-p
Molecular Formula C6H14N4O2
Molecular Weight 174.2 g/mol
IUPAC Name (2S)-2-amino-5-(diaminomethylideneazaniumyl)pentanoate
Standard InChI InChI=1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m0/s1
Standard InChIKey ODKSFYDXXFIFQN-BYPYZUCNSA-N
Isomeric SMILES C(C[C@@H](C(=O)[O-])N)C[NH+]=C(N)N
SMILES C(CC(C(=O)[O-])N)C[NH+]=C(N)N
Canonical SMILES C(CC(C(=O)[O-])N)C[NH+]=C(N)N
Colorform Prisms containing 2 mol H2O from water; anhydrous monoclinic plates from 66% alcohol
Melting Point 244 dec °C
Mp 244 dec. (anhyd. 105 °)
244 °C
222°C
Physical Description Solid
White crystals or crystalline powder; odourless
Description Arginine is an essential amino acid in juvenile humans, Arginine is a complex amino acid, often found at active site in proteins and enzymes due to its amine-containing side chain. Arginine may prevent or treat heart and circulatory diseases, combat fatigue, and stimulate the immune system. It also boosts production of nitric oxide, relaxing blood vessels, and treating angina and other cardiovascular problems. Arginine is also an important intermediate in the urea cycle and in detoxification of nitrogenous wastes. (NCI04)
L-Arginine, also known as L-arg, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. L-Arginine is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. L-Arginine exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). L-Arginine has been found throughout most human tissues, and has also been detected in most biofluids, including feces, cerebrospinal fluid, urine, and saliva. Within the cell, L-arginine is primarily located in the cytoplasm, mitochondria and myelin sheath. L-Arginine exists in all eukaryotes, ranging from yeast to humans. L-Arginine participates in a number of enzymatic reactions. In particular, Glycine and L-arginine can be converted into guanidoacetic acid and orotidylic acid through its interaction with the enzyme glycine amidinotransferase, mitochondrial. Furthermore, Fumaric acid and L-arginine can be biosynthesized from argininosuccinic acid; which is mediated by the enzyme argininosuccinate lyase. Furthermore, L-Arginine can be converted into ornithine and urea through its interaction with the enzyme arginase-1. Finally, Fumaric acid and L-arginine can be biosynthesized from argininosuccinic acid; which is catalyzed by the enzyme argininosuccinate lyase. In humans, L-arginine is involved in the aspartate metabolism pathway, the arginine and proline metabolism pathway, the transcription/translation pathway, and the glycine and serine metabolism pathway. L-Arginine is also involved in several metabolic disorders, some of which include the hypoacetylaspartia pathway, dimethylglycine dehydrogenase deficiency, the hyperglycinemia, non-ketotic pathway, and the prolinemia type II pathway. Outside of the human body, L-arginine can be found in a number of food items such as avocado, black-eyed pea, squashberry, and chinese water chestnut. This makes L-arginine a potential biomarker for the consumption of these food products. L-Arginine is a potentially toxic compound. L-Arginine has been found to be associated with several diseases known as heart failure, myopathy, lactic acidosis, and sideroblastic anemia 1, and hyperlysinuria; l-arginine has also been linked to several inborn metabolic disorders including propionic acidemia and cystinuria.
L-arginine is an L-alpha-amino acid that is the L-isomer of arginine. It has a role as a nutraceutical, a biomarker, a micronutrient, an Escherichia coli metabolite and a mouse metabolite. It is a glutamine family amino acid, a proteinogenic amino acid, an arginine and a L-alpha-amino acid. It is a conjugate base of a L-argininium(1+). It is a conjugate acid of a L-argininate. It is an enantiomer of a D-arginine.
Solubility 182000 mg/L (at 25 °C)
1.04 M
182 mg/mL at 25 °C
Insoluble in ethyl ether; slightly soluble in ethanol
In water, 1.82X10+5 mg/l @ 25 °C
Soluble in water; Insoluble in ether
Slightly soluble (in ethanol)
Synonyms Arginine
Arginine Hydrochloride
Arginine, L Isomer
Arginine, L-Isomer
DL Arginine Acetate, Monohydrate
DL-Arginine Acetate, Monohydrate
Hydrochloride, Arginine
L Arginine
L-Arginine
L-Isomer Arginine
Monohydrate DL-Arginine Acetate
PubChem Compound 28782
Last Modified Nov 11 2021
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